2-(cyclopentylthio)-N-(4-(4-methoxypiperidin-1-yl)phenyl)acetamide
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Description
2-(cyclopentylthio)-N-(4-(4-methoxypiperidin-1-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H28N2O2S and its molecular weight is 348.51. The purity is usually 95%.
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Scientific Research Applications
Analgesic Mechanisms and Novel Insights
- Analgesic Effect and Mechanisms : Compounds like acetaminophen (paracetamol) are widely studied for their analgesic effects. Research has evolved to reveal that apart from their known action on cyclooxygenase enzymes, these compounds may exert analgesia through metabolization into active forms that interact with specific receptors in the brain and spinal cord, highlighting the complexity of their analgesic mechanisms (Ohashi & Kohno, 2020)[https://consensus.app/papers/effect-acetaminophen-review-known-novel-mechanisms-ohashi/50ce164f7b325958bdca590eb67647f7/?utm_source=chatgpt].
Metabolism and Genetic Factors
- Genetic Variability in Metabolism : The metabolism of analgesic drugs, including acetaminophen, can vary significantly among individuals, influenced by genetic differences. These variations can affect both the efficacy and the risk of toxicity, pointing to the importance of understanding genetic profiles in pharmacotherapy (Zhao & Pickering, 2011)[https://consensus.app/papers/paracetamol-metabolism-related-differences-zhao/916736dfcc3259cbb48ba66cefba5ce9/?utm_source=chatgpt].
Environmental Impact and Removal Strategies
- Environmental Presence and Removal : The occurrence of pharmaceutical micropollutants, including acetaminophen, in water environments poses environmental and health challenges. Research on removal strategies, transformation pathways, and the environmental fate of these compounds is crucial for mitigating their impact (Vo et al., 2019)[https://consensus.app/papers/acetaminophen-historical-occurrences-toxicity-removal-vo/b902f30de2ed5c239a82cc669c33dacf/?utm_source=chatgpt].
Comprehensive Reviews on Therapeutic Uses
- Therapeutic Potential and Review : The therapeutic applications of compounds like acetaminophen in managing pain and fever have been extensively reviewed, with insights into their pharmacodynamics properties, potential therapeutic uses, and the need for careful consideration of their long-term use (Brogden & Wiseman, 1996)[https://consensus.app/papers/aceclofenac-review-properties-treatment-disorders-pain-brogden/763fa1e5e3ff5b69a7d7757dd1e9586e/?utm_source=chatgpt].
Properties
IUPAC Name |
2-cyclopentylsulfanyl-N-[4-(4-methoxypiperidin-1-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O2S/c1-23-17-10-12-21(13-11-17)16-8-6-15(7-9-16)20-19(22)14-24-18-4-2-3-5-18/h6-9,17-18H,2-5,10-14H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKGKRLPNYHCWDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)C2=CC=C(C=C2)NC(=O)CSC3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.